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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of aluminium iodide, a versatile

Lewis acid with significant applications in chemical synthesis. This document details its

chemical identifiers, physical and chemical properties, and provides comprehensive

experimental protocols for its synthesis, purification, and analysis.

Chemical Identifiers and Properties
Aluminium iodide is an inorganic compound that exists in both anhydrous (AlI₃) and

hexahydrated (AlI₃·6H₂O) forms.[1][2] The anhydrous form is a white or yellowish-brown

powder, while the hexahydrate appears as a yellow powder.[1][3] Both forms are highly

hygroscopic and react violently with water.[3][4]

A summary of the key identifiers for both anhydrous and hexahydrated aluminium iodide is

presented in Table 1.

Table 1: Chemical Identifiers for Aluminium Iodide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8577140?utm_src=pdf-interest
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.researchgate.net/post/How_can_I_preparation_Aluminum_iodide
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.researchgate.net/post/How_can_I_preparation_Aluminum_iodide
https://www.guidechem.com/encyclopedia/aluminum-iodide-dic15605.html
https://www.guidechem.com/encyclopedia/aluminum-iodide-dic15605.html
https://www.researchgate.net/publication/259694080_The_reaction_between_aluminum_and_iodine_Demonstration_experiment_in_a_jar_overhead_projector_demonstration
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier
Anhydrous Aluminium
Iodide

Hexahydrated Aluminium
Iodide

CAS Number 7784-23-8[1][2][3][5][6][7][8] 10090-53-6[1][2][9]

PubChem CID 82222[1][5][7] 23105501[9]

EINECS Number 232-054-8[1][3][5][8] -

UNII L903Z8J9VR[1][5] VWS43EUO9V[1][9]

Molecular Formula AlI₃[3][5][7][8] AlH₁₂I₃O₆[9]

Molecular Weight 407.69 g/mol [1][3][8] 515.79 g/mol [9]

InChI
InChI=1S/Al.3HI/h;3*1H/q+3;;;/

p-3[3][4][5]

InChI=1S/Al.3HI.6H2O/h;31H;

61H2/q+3;;;;;;;;;/p-3[9]

InChIKey
CECABOMBVQNBEC-

UHFFFAOYSA-K[1][3][5]
-

Canonical SMILES --INVALID-LINK--(I)I[3][4][5] -

A logical diagram illustrating the key identifiers for anhydrous aluminium iodide is provided

below.
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Identifiers for Anhydrous Aluminium Iodide

Aluminium Iodide (Anhydrous)

CAS Number
7784-23-8

PubChem CID
82222

EINECS Number
232-054-8

UNII
L903Z8J9VR

Molecular Formula
AlI₃

Molecular Weight
407.69 g/mol

InChI
InChI=1S/Al.3HI/h;3*1H/q+3;;;/p-3

InChIKey
CECABOMBVQNBEC-UHFFFAOYSA-K

Canonical SMILES
Al(I)I

Click to download full resolution via product page

Caption: Key Chemical Identifiers for Anhydrous Aluminium Iodide.

Experimental Protocols
Synthesis of Anhydrous Aluminium Iodide
Method 1: Direct Reaction of Aluminium and Iodine

This method involves the direct, highly exothermic reaction between aluminium powder and

iodine.[10] Due to the vigorous nature of the reaction and the release of iodine vapor, this

procedure must be conducted in a well-ventilated fume hood.

Materials:

Aluminium powder, fine (0.5 g)

Iodine crystals (4 g)

Evaporating dish
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Mortar and pestle

Dropper

Water

Procedure:

Grind the iodine crystals to a fine powder using a mortar and pestle.

In the fume hood, thoroughly mix the powdered iodine with the aluminium powder in an

evaporating dish.

Create a small indentation in the center of the powder mixture.

Add 3-4 drops of water to the indentation to initiate the reaction.

A vigorous reaction will occur, producing a white solid (aluminium iodide) and purple iodine

vapor.

Allow the reaction to complete and the product to cool.

Method 2: In Situ Preparation in an Inert Solvent

For applications in organic synthesis, aluminium iodide can be prepared in situ in an inert

solvent. This method provides a solution of the reagent ready for immediate use.

Materials:

Aluminium foil or powder (250 mg, 9.3 mmol)

Iodine (1.9 g, 15 mmol)

Anhydrous inert solvent (e.g., benzene, toluene, acetonitrile, carbon disulfide, or

cyclohexane) (8 mL)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:
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To the round-bottom flask, add the aluminium, iodine, and the inert solvent.

Stir the mixture and heat it to reflux.

Continue refluxing for approximately 3 hours, or until the purple color of the iodine

disappears.

The resulting solution contains aluminium iodide and can be used directly for subsequent

reactions.

Purification of Aluminium Iodide by Sublimation
Crude aluminium iodide can be purified by sublimation under vacuum. This process

separates the volatile aluminium iodide from non-volatile impurities.

Materials:

Crude aluminium iodide

Sublimation apparatus

Vacuum pump

Heating mantle

Procedure:

Place the crude aluminium iodide into the sublimation apparatus.

Assemble the apparatus and connect it to a vacuum pump.

Evacuate the apparatus to a low pressure.

Gently heat the apparatus using a heating mantle. Aluminium iodide sublimes at

approximately 382 °C.

The purified aluminium iodide will deposit as crystals on the cold finger or cooler parts of

the apparatus.
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Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Carefully disconnect the vacuum and collect the purified aluminium iodide in a dry, inert

atmosphere to prevent hydrolysis.

Analysis of Aluminium Iodide
Purity Determination:

The purity of aluminium iodide can be assessed through various analytical techniques:

Titration: The aluminium content can be determined by complexometric titration. A known

weight of the aluminium iodide sample is dissolved in a suitable solvent and titrated with a

standardized solution of a chelating agent such as EDTA.

Spectroscopic Methods: Techniques like Inductively Coupled Plasma-Optical Emission

Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) can be employed to

determine the concentration of aluminium and to identify and quantify any metallic impurities.

Applications in Organic Synthesis: Cleavage of
Ethers
Aluminium iodide is a potent Lewis acid used for the cleavage of certain C-O and N-O bonds.

A primary application is the cleavage of aryl ethers. The reaction mechanism involves the

coordination of the Lewis acidic aluminium iodide to the ether oxygen, followed by

nucleophilic attack of the iodide ion.

An experimental workflow for a typical ether cleavage reaction is outlined below.
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Workflow for Ether Cleavage using Aluminium Iodide

Start

Prepare AlI₃ solution
(in situ or from solid)

Add aryl ether substrate
to the AlI₃ solution

Heat the reaction mixture
(e.g., reflux)

Quench the reaction
(e.g., with water or dilute acid)

Extract the product
with an organic solvent

Purify the product
(e.g., chromatography, distillation)

End

Click to download full resolution via product page

Caption: General Experimental Workflow for Aryl Ether Cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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